Cas no 2260931-35-7 (N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride)

• Product Name: N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride
• CAS No: 2260931-35-7
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6352656
• PubChem ID: 137944977
• Update Time: 2025-05-20

N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2260931-35-7
• EN300-6731772
• N-(1-aminopropan-2-yl)pyridine-3-carboxamide hydrochloride
• N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride

• Inchi： 1S/C9H13N3O.ClH/c1-7(5-10)12-9(13)8-3-2-4-11-6-8;/h2-4,6-7H,5,10H2,1H3,(H,12,13);1H
• InChI Key： ALHSQZWSABDYFX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC=CC=1)NC(C)CN

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride

Introduction to N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride (CAS No. 2260931-35-7)

N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride, a compound with the chemical identifier CAS No. 2260931-35-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

The molecular structure of N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride consists of a pyridine core substituted with an amide group at the 3-position and an N-(1-aminopropan-2-yl) moiety. This configuration endows the compound with a high degree of versatility, making it a valuable scaffold for the synthesis of novel bioactive molecules. The presence of both basic and acidic functional groups in its structure allows for diverse interactions with biological targets, which is crucial for developing effective therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit potent effects on various physiological pathways, including enzyme inhibition, receptor binding, and modulation of signal transduction processes. Among these derivatives, N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride has shown particular promise in preclinical studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The amide functionality at the 3-position of the pyridine ring provides a reactive site for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery programs where rapid and efficient synthesis of structurally diverse compounds is essential.

Recent research has highlighted the compound's efficacy in several pharmacological models. For instance, studies have indicated that derivatives of N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes such as COX and LOX. Additionally, preliminary data suggest that these compounds could exhibit antiviral effects by interfering with viral replication mechanisms.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This improved solubility is particularly important for oral and intravenous administration, where rapid absorption into the bloodstream is critical for achieving therapeutic levels of the drug.

The synthesis of N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the expertise required to produce such complex molecules on an industrial scale.

In conclusion, N-(1-Aminopropan-2-yl)pyridine-3-carboxamide;hydrochloride (CAS No. 2260931-35-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.